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For researchers, scientists, and drug development professionals, the dimensional stability of

components within precision instruments is paramount. This guide provides an objective

comparison of NI-42 (also known as Alloy 42), a nickel-iron alloy, with other common low

thermal expansion materials. The following data and experimental protocols will aid in the

selection of the most suitable material to ensure instrument accuracy and reliability under

fluctuating thermal conditions.

This guide presents a detailed analysis of NI-42's thermal stability, contrasting its performance

with key alternatives such as Invar, Super Invar, and Kovar. The quantitative data on the

coefficient of thermal expansion (CTE) is summarized for straightforward comparison.

Furthermore, detailed experimental methodologies for determining thermal expansion are

provided, ensuring a comprehensive understanding of the data's origins.

Comparative Analysis of Thermal Expansion
The selection of a material for a precision instrument often hinges on its coefficient of thermal

expansion. A lower CTE signifies greater dimensional stability with temperature changes. The

following table summarizes the mean linear coefficient of thermal expansion for NI-42 and its

alternatives across various temperature ranges.
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Temperature
Range (°C)

NI-42 (Alloy
42) (10⁻⁶/°C)

Invar (FeNi36)
(10⁻⁶/°C)

Super Invar
(FeNiCo) (10⁻⁶/
°C)

Kovar
(FeNiCo) (10⁻⁶/
°C)

30 to 100 4.8 1.18 0.84 -

30 to 200 4.5 1.72 1.72 5.5

30 to 300 4.5 4.92 4.16 5.1

30 to 400 6.0 7.82 7.03 4.9

30 to 450 7.1 8.82 - 5.3

30 to 500 8.0 9.72 8.99 6.2

Experimental Protocols for Determining Thermal
Stability
The data presented in this guide is typically obtained through standardized experimental

procedures. The two primary methods for measuring the coefficient of linear thermal expansion

of solid materials are Push-Rod Dilatometry (ASTM E228) and Thermomechanical Analysis

(TMA) (ASTM E831).[1][2]

Push-Rod Dilatometry (ASTM E228)
This method determines the linear thermal expansion of rigid solid materials by measuring the

displacement of a push-rod in contact with a specimen as the specimen is heated or cooled.[1]

[3]

Experimental Procedure:

Specimen Preparation: The specimen is machined to a specific length, typically between 10

mm and 50 mm, with flat and parallel ends.[3]

Apparatus Setup: The specimen is placed in a sample holder within a furnace. A push-rod,

often made of vitreous silica or alumina, is positioned to be in contact with one end of the

specimen.[3]
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Measurement: The furnace temperature is controlled, and as the specimen expands or

contracts, it moves the push-rod. This displacement is measured by a sensor, such as a

linear variable differential transformer (LVDT).

Data Analysis: The change in length of the specimen is recorded as a function of

temperature. The mean coefficient of linear thermal expansion is then calculated for specific

temperature intervals.

Thermomechanical Analysis (TMA) (ASTM E831)
TMA is used to measure the dimensional changes of a material as a function of temperature

while a constant force is applied.[2][4]

Experimental Procedure:

Specimen Preparation: A smaller specimen is typically used, generally between 2 mm and

10 mm in length, with flat and parallel ends.[4]

Instrument Setup: The specimen is placed on a stage within the TMA instrument, and a

probe is brought into contact with the specimen with a minimal, constant force.[5]

Heating Program: The specimen is subjected to a controlled temperature program, usually a

constant heating rate.[5]

Dimensional Measurement: The vertical movement of the probe, corresponding to the

change in the specimen's dimension, is continuously recorded as a function of temperature.

[2]

Data Analysis: The coefficient of linear thermal expansion is determined from the slope of the

resulting dimensional change versus temperature curve.[2]

Visualizing Experimental and Logical Workflows
To further clarify the processes involved in material selection and testing, the following

diagrams are provided.
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Experimental workflow for CTE measurement.
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Decision-making for low-expansion alloy selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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